Streptamine

• Molecular Formula: C6H14N2O4
• Molecular Weight: 178.19 g/mol
• IUPAC Name: (1S,3R,4S,6R)-4,6-diaminocyclohexane-1,2,3,5-tetrol
• InChI: InChI=1S/C6H14N2O4/c7-1-3(9)2(8)5(11)6(12)4(1)10/h1-6,9-12H,7-8H2/t1-,2+,3?,4+,5-,6?
• InChI Key: ANLMVXSIPASBFL-XGNJAFTASA-N
• Isomeric SMILES: [C@H]1([C@H](C([C@H]([C@@H](C1O)N)O)O)O)N
• SMILES: C1(C(C(C(C(C1O)O)O)N)O)N
• synonyms: streptamine; streptamine sulfate (1:1); streptamine, (myo)-isome

Description

Streptamine is an amino cyclitol consisting of scyllo-inositol with the hydroxy groups at positions 1 and 3 replaced by unsubstituted amino groups. It derives from a scyllo-inositol.

Scientific Research Applications

1. Central Scaffold in Aminoglycoside Antibiotics

Streptamine plays a crucial role as a central scaffold in the structure of aminoglycoside antibiotics. This structural feature is fundamental for the biological activity of aminoglycosides, which are a significant class of antibiotics known for their broad antibacterial spectrum and efficacy, especially against Gram-negative bacteria. Streptamine, or its deoxygenated form, 2-deoxystreptamine, is a key component in the most relevant aminoglycosides like streptomycin, tobramycin, and gentamicin. Recent scientific interests have also explored the potential of aminoglycosides in regulating protein production at the RNA level, making streptamine a component of interest in the research field of RNA as a drug target (Busscher, Rutjes, & van Delft, 2005).

2. Synthesis of Aminoglycoside Antibiotics

Research indicates that enzymes involved in the synthesis of aminoglycoside antibiotics utilize compounds structurally related to streptamine. These studies have revealed novel enzymatic activities, such as Adenosylmethionine:2-deoxystreptamine N-methyltransferase activities, in the producers of aminoglycosides like hygromycin B and spectinomycin. These insights provide a deeper understanding of the biosynthetic pathways of aminoglycosides and potential uses for the methylated products of streptamine-related compounds (Walker, 2002).

3. Biosynthetic Approach for New Derivatives

The exploration of the biosynthetic fusion of gene clusters has led to the creation of new aminoglycoside derivatives. For instance, the fusion of spectinomycin and kanamycin biosynthetic gene clusters resulted in the production of a novel aminoglycoside derivative, oxykanamycinC, in a non-aminoglycoside-producing host. This approach highlights the potential of streptamine-related compounds in the innovative production of new antibiotics (Nepal, Yoo, & Sohng, 2010).